Cas no 504-30-3 (2,3-dihydropyridazin-3-one)

2,3-dihydropyridazin-3-one structure
2,3-dihydropyridazin-3-one structure
Product Name:2,3-dihydropyridazin-3-one
CAS No:504-30-3
MF:C4H4N2O
MW:96.0873603820801
MDL:MFCD00099605
CID:37862
PubChem ID:87561467
Update Time:2025-04-18

2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone
    • Pyridazin-3(2H)-one
    • 2H-Pyridazin-3-one
    • 3-Hydroxypyridazine
    • pyridazin-3-ol
    • 3-Pyridazinol
    • Pyridazinone
    • 2,3-dihydropyridazin-3-one
    • 1H-pyridazin-6-one
    • 3-Pyridazinone
    • 6-Pyridazinone
    • AAILEWXSEQLMNI-UHFFFAOYSA-N
    • 2-hydropyridazin-3-one
    • oxypyridazine
    • 2H-pyridazinone
    • Pyridazine-3-ol
    • 3-oxidopyridazinium
    • NSC21411
    • PubChem9528
    • 3-(2H)-Pyridazinone
    • Pyridazine, 3-hydroxy-
    • pyridazin-3 (2h)-one
    • KSC199G3P
    • AMOT0201
    • AKOS000320163
    • 504-30-3
    • W3G
    • NSC 21411
    • 3(2H)-Pyridazinone, >=97.0% (GC)
    • 3-oxo-2,3-dihydropyridazine
    • DTXSID90198440
    • ZB1478
    • Q-102296
    • MFCD00099605
    • CHEMBL3228881
    • UZ5DP4K4YQ
    • MFCD01646051
    • CS-D0990
    • FT-0613557
    • PB32258
    • P1850
    • UNII-UZ5DP4K4YQ
    • A7481
    • EN300-53981
    • AC-907/30002019
    • F1967-0134
    • SY020182
    • 129016-35-9
    • AM20100231
    • AC-1248
    • Z803153778
    • AKOS005207020
    • PS-9349
    • J-513087
    • STR06961
    • BCP04620
    • A821735
    • NSC-21411
    • DB-012544
    • DTXCID20120931
    • MDL： MFCD00099605
    • Inchi： 1S/C4H4N2O/c7-4-2-1-3-5-6-4/h1-3H,(H,6,7)
    • InChI Key： AAILEWXSEQLMNI-UHFFFAOYSA-N
    • SMILES： O=C1C=CC=NN1

Computed Properties

  • Exact Mass: 96.03240
  • Monoisotopic Mass: 96.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.7
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.28
  • Melting Point: 100.0 to 104.0 deg-C
  • Boiling Point: 101°C/1.5mmHg(lit.)
  • Flash Point: 144.9 oC
  • PSA: 45.75000
  • LogP: -0.23010
  • λmax: 290(EtOH)(lit.)

2,3-dihydropyridazin-3-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36/37
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

2,3-dihydropyridazin-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
65442-5/G
2H-PYRIDAZIN-3-ONE
 504-30-3 97%
5g
 $19 2023-09-16
AstaTech
65442-25/G
2H-PYRIDAZIN-3-ONE
 504-30-3 97%
25g
 $77 2023-09-16
AstaTech
65442-100/G
2H-PYRIDAZIN-3-ONE
 504-30-3 97%
100/G
 $210 2022-06-01
Alichem
A149000009-250mg
3(2H)-Pyridazinone
 504-30-3 98%
250mg
 $646.00 2023-09-01
Alichem
A149000009-500mg
3(2H)-Pyridazinone
 504-30-3 98%
500mg
 $1029.00 2023-09-01
Alichem
A149000009-1g
3(2H)-Pyridazinone
 504-30-3 98%
1g
 $1836.65 2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1850-25G
3(2H)-Pyridazinone
 504-30-3 >96.0%(GC)(T)
25g
 ¥3900.00 2024-06-24
Fluorochem
049944-1g
2H-Pyridazin-3-one
 504-30-3 97%
1g
 ￡14.00 2022-03-01
Fluorochem
049944-5g
2H-Pyridazin-3-one
 504-30-3 97%
5g
 ￡18.00 2022-03-01
Fluorochem
049944-10g
2H-Pyridazin-3-one
 504-30-3 97%
10g
 ￡33.00 2022-03-01

2,3-dihydropyridazin-3-one Production Method

2,3-dihydropyridazin-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:504-30-3)3-哒嗪酮
Order Number:LE2471925
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:504-30-3)2,3-dihydropyridazin-3-one
Order Number:A7481
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):749.0/157.0
Email:sales@amadischem.com

2,3-dihydropyridazin-3-one Related Literature

Related Categories

504-30-3 (2,3-dihydropyridazin-3-one) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:504-30-3)3-哒嗪酮
LE2471925
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:504-30-3)2,3-dihydropyridazin-3-one
A7481
Purity:99%/99%
Quantity:500g/100g
Price ($):749.0/157.0
Email